Bbcda

• CAS No.: 49857-37-6
• Molecular Formula: C23H21BrClN
• Molecular Weight: 426.8 g/mol
• IUPAC Name: (E)-3-[4-(4-bromophenyl)phenyl]-3-(4-chlorophenyl)-N,N-dimethylprop-2-en-1-amine
• InChI: InChI=1S/C23H21BrClN/c1-26(2)16-15-23(20-9-13-22(25)14-10-20)19-5-3-17(4-6-19)18-7-11-21(24)12-8-18/h3-15H,16H2,1-2H3/b23-15+
• InChI Key: OISHCEIEGCYJDH-HZHRSRAPSA-N
• SMILES: CN(C)CC=C(C1=CC=C(C=C1)C2=CC=C(C=C2)Br)C3=CC=C(C=C3)Cl
• Isomeric SMILES: CN(C)C/C=C(\C1=CC=C(C=C1)C2=CC=C(C=C2)Br)/C3=CC=C(C=C3)Cl
• Synonyms: 1-(4'-bromo-4-biphenylyl)-1-(4-chlorophenyl)-3-dimethylaminoprop-1-ene; 1-(4'-bromo-4-biphenylyl)-1-(4-chlorophenyl)-3-dimethylaminoprop-1-ene, (Z)-isomer; BBCDA

Description

The term "Bbcda" arises in the context of tensor algebra and general relativity, specifically within the framework of the characteristic Cauchy problem. As defined in the hypersurface data formalism, "this compound" is a cyclic permutation of the tensor $ B{abcd} $, expressed as $ B{bcda} := B{abcd} + B{acdb} + B_{adbc} $. This tensor plays a critical role in analyzing spacetime geometry and constraints in general relativity, particularly in studies involving null hypersurfaces and their geometric properties .

Key properties of $ B_{bcda} $:

• Cyclic symmetry: It vanishes under specific antisymmetry conditions, as shown in Lemma B.1 of the referenced study .
• Contraction behavior: Its contractions with other tensors (e.g., $ A_{ab} $) yield constraint equations governing the foliation structure of spacetime .

Comparison with Similar Compounds

Table 1: Comparison of $ B_{bcda} $ with Related Tensors

Property	$ B_{bcda} $ (General Relativity)	Riemann Tensor $ R_{abcd} $ (Differential Geometry)	Stress-Energy Tensor $ T_{ab} $ (Continuum Mechanics)
Symmetry	Cyclic permutation symmetry	Antisymmetric in first two and last two indices	Symmetric ($ T{ab} = T{ba} $)
Physical Role	Governs hypersurface constraints	Encodes spacetime curvature	Represents mass-energy distribution
Vanishing Conditions	Vanishes under antisymmetry in indices	Vanishes in flat spacetime	Vanishes in vacuum
Contraction Utility	Used to derive foliation constraints	Contractions yield Ricci tensor/scalar curvature	Contractions yield energy density

Key Findings:

Functional Contrast: Unlike the Riemann tensor, which directly quantifies curvature, $ B_{bcda} $ is tailored for null hypersurface analysis. Its cyclic permutations simplify constraint equations in characteristic initial data problems .

Structural Similarities :

• Both $ B_{bcda} $ and the Riemann tensor involve fourth-order indices, but their symmetries and applications diverge significantly.
• Like $ T{ab} $, $ B{bcda} $ is contracted with other tensors to produce scalar invariants, though for different purposes (e.g., foliation constraints vs. energy conservation) .